![molecular formula C16H25N3OS B5111461 N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-2-(methylthio)acetamide](/img/structure/B5111461.png)
N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-2-(methylthio)acetamide
Overview
Description
N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-2-(methylthio)acetamide is a chemical compound that has been synthesized for potential use in scientific research.
Mechanism of Action
The mechanism of action of N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-2-(methylthio)acetamide involves its ability to bind to and modulate the activity of certain ion channels in the brain. Specifically, this compound has been shown to enhance the activity of GABA-A receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-2-(methylthio)acetamide are still being studied. However, preliminary research suggests that this compound may have anxiolytic and anticonvulsant effects, as well as potential analgesic properties.
Advantages and Limitations for Lab Experiments
One advantage of using N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-2-(methylthio)acetamide in lab experiments is its ability to selectively modulate the activity of certain ion channels in the brain. This could lead to the development of more targeted treatments for neurological disorders. However, one limitation is that the compound is still in the early stages of research, and its full potential has yet to be realized.
Future Directions
There are several future directions for research on N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-2-(methylthio)acetamide. One area of interest is the compound's potential as a treatment for epilepsy and chronic pain. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential for use in other areas of scientific research.
Synthesis Methods
The synthesis of N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-2-(methylthio)acetamide involves the reaction of 2-(methylthio)acetic acid with 2-(chloromethyl)pyridine hydrochloride in the presence of sodium hydroxide. The resulting product is then treated with sodium azide to form the azide intermediate, which is then reduced with sodium borohydride to yield the final compound.
Scientific Research Applications
N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-2-(methylthio)acetamide has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to modulate the activity of certain ion channels in the brain, which could lead to the development of new treatments for neurological disorders such as epilepsy and chronic pain.
properties
IUPAC Name |
N-[[2-(azocan-1-yl)pyridin-3-yl]methyl]-2-methylsulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3OS/c1-21-13-15(20)18-12-14-8-7-9-17-16(14)19-10-5-3-2-4-6-11-19/h7-9H,2-6,10-13H2,1H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UUDMXLSGFWPEGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCC(=O)NCC1=C(N=CC=C1)N2CCCCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[2-(1-azocanyl)-3-pyridinyl]methyl}-2-(methylthio)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,4-dichloro-N-[2-chloro-4-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)phenyl]benzamide](/img/structure/B5111398.png)
![4-({[1-(3,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]carbonyl}amino)benzoic acid](/img/structure/B5111402.png)
![3-[(4,6-dimethyl-2-pyrimidinyl)amino]-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B5111410.png)
![1-[3-(3-fluorophenyl)-1-(3-methylphenyl)-1H-pyrazol-4-yl]-N-methyl-N-[(5-methyl-1H-pyrazol-3-yl)methyl]methanamine](/img/structure/B5111424.png)
![N-(3,5-dichlorophenyl)-2-[5-(4-fluorobenzyl)-1,2,4-oxadiazol-3-yl]acetamide](/img/structure/B5111436.png)
![methyl 4-chloro-3-[(1-pyrrolidinylacetyl)amino]benzoate](/img/structure/B5111445.png)
![2-methyl-4-[2-(4-morpholinyl)ethyl]-4H-pyrazolo[1,5-a]benzimidazole dihydrochloride](/img/structure/B5111446.png)
![N-[4,5-bis(4-methoxyphenyl)-1,3-thiazol-2-yl]-2-furamide](/img/structure/B5111453.png)
![4-[2-(benzylamino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide](/img/structure/B5111456.png)
![N-cyclohexyl-2-[(2-fluorophenoxy)methyl]-N-methyl-1,3-oxazole-4-carboxamide](/img/structure/B5111484.png)